Cas no 286012-98-4 (1,6-Hexanediamine-1,6-13C2(9CI))
286012-98-4 structure
Product Name:1,6-Hexanediamine-1,6-13C2(9CI)
CAS No:286012-98-4
MF:C6H16N2
MW:118.189950942993
CID:248573
PubChem ID:16213506
Update Time:2025-04-19
1,6-Hexanediamine-1,6-13C2(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,6-Hexanediamine-1,6-13C2(9CI)
- hexane-1,6-diamine
- Hexamethylenediamine-1,6-13C2
- 1,6-Hexanediamine-1,6-13C2
- 1,6-Diaminohexane-1,6-13C2, 99 atom % 13C
- (1,6-~13~C_2_)Hexane-1,6-diamine
- 1,6-Diaminohexane-1,6-13C2
- (1,6-13C2)hexane-1,6-diamine
- MFCD00083985
- 286012-98-4
- DTXSID50583999
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- Inchi: 1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2/i5+1,6+1
- InChI Key: NAQMVNRVTILPCV-MPOCSFTDSA-N
- SMILES: N[13CH2]CCCC[13CH2]N
Computed Properties
- Exact Mass: 118.138058190g/mol
- Monoisotopic Mass: 118.138058190g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 5
- Complexity: 31.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 0.905 g/mL at 25 °C
- Melting Point: 42-45 °C(lit.)
- Boiling Point: 204-205 °C(lit.)
- Flash Point: 80 °C
1,6-Hexanediamine-1,6-13C2(9CI) Security Information
- Hazardous Material transportation number:UN 2280 8/PG 3
- WGK Germany:1
- Hazard Category Code: 21/22-34-37
- Safety Instruction: 22-26-36/37/39-45
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Hazardous Material Identification:
- Risk Phrases:21/22-34-37
1,6-Hexanediamine-1,6-13C2(9CI) Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
286012-98-4 (1,6-Hexanediamine-1,6-13C2(9CI)) Related Products
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